Cas no 56987-02-1 (2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3))

• Product Name: 2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3)
• CAS No: 56987-02-1
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• MDL: MFCD16251196
• CID: 946303
• PubChem ID: 46780317
• Update Time: 2025-04-19

2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3) Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-nitro-4-(trifluoromethyl)phenol (FLU-3)
• 2-Amino-5-nitro-4-(trifluoromethyl)phenol
• A-Trifluoro-amino-5-nitro-p-cresol
• FLU-3
• alpha,alpha,alpha-Trifluoro-amino-5-nitro-p-cresol
• SCHEMBL3240394
• UNII-SA45BJS77B
• SB80352
• DTXSID00675590
• 2-Amino-5-nitro-4-(trifluoromethyl)phenol(flu-3)
• CS-W000550
• Phenol, 2-amino-5-nitro-4-(trifluoromethyl)-
• AKOS024262702
• SA45BJS77B
• AS-32938
• FKHIQXACMFXULG-UHFFFAOYSA-N
• NS00116842
• 56987-02-1
• MFCD16251196
• .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-2-AMINO-5-NITRO-P-CRESOL
• alpha,alpha,alpha-Trifluoro-2-amino-5-nitro-p-cresol
• DTXCID90626339

• MDL： MFCD16251196
• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)3-1-4(11)6(13)2-5(3)12(14)15/h1-2,13H,11H2
• InChI Key： FKHIQXACMFXULG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CC=1[N+](=O)[O-])O)N)(F)F

Computed Properties

• Exact Mass: 222.02500
• Monoisotopic Mass: 222.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 92.07000
• LogP: 3.00580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols